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Compound of Interest

Compound Name: 3,4,5-Trichloronitrobenzene

Cat. No.: B033126

This guide provides an overview of the core physicochemical properties of 3,4,5-
trichloronitrobenzene, a chemical compound utilized as an intermediate in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1]

Physicochemical Data

The fundamental molecular characteristics of 3,4,5-trichloronitrobenzene are summarized in
the table below.

Property Value Source
Molecular Formula C6H2CI3NO2 [L112][31[41[5]
Molecular Weight 226.45 g/mol [1][5][6]
226.44 g/mol [2][4]

White to light yellow crystalline
Appearance [7]

powder
CAS Number 20098-48-0 [2][31[4]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3,4,5-trichloronitrobenzene can be
complex and are often proprietary. However, a general synthetic approach involves the nitration
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of 1,2,3-trichlorobenzene. The precise conditions, including temperature, reaction time, and
purification methods, are critical for achieving high purity and yield. For instance, one synthetic
route describes the diazotization of 2,6-dichloro-4-nitroaniline followed by a Sandmeyer-type
reaction to introduce the third chlorine atom.[7]

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the common name of the compound
and its fundamental molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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